Cas no 2412569-91-4 (7,7'-Cyclo-3,3',4,4',5,5'-hexahydroxy-8,8'-lignan-9,9'-dioic acid; (7RS,7'RS,8SR,8'SR)-form, 3,3',5,5'-Tetra-Me ether, di-Me ester)

7,7'-Cyclo-3,3',4,4',5,5'-hexahydroxy-8,8'-lignan-9,9'-dioic acid; (7RS,7'RS,8SR,8'SR)-form, 3,3',5,5'-Tetra-Me ether, di-Me ester structure
2412569-91-4 structure
Product Name:7,7'-Cyclo-3,3',4,4',5,5'-hexahydroxy-8,8'-lignan-9,9'-dioic acid; (7RS,7'RS,8SR,8'SR)-form, 3,3',5,5'-Tetra-Me ether, di-Me ester
CAS No:2412569-91-4
MF:C24H28O10
MW:476.473128318787
CID:6670199
Update Time:2024-03-02

7,7'-Cyclo-3,3',4,4',5,5'-hexahydroxy-8,8'-lignan-9,9'-dioic acid; (7RS,7'RS,8SR,8'SR)-form, 3,3',5,5'-Tetra-Me ether, di-Me ester Chemical and Physical Properties

Names and Identifiers

    • 7,7'-Cyclo-3,3',4,4',5,5'-hexahydroxy-8,8'-lignan-9,9'-dioic acid; (7RS,7'RS,8SR,8'SR)-form, 3,3',5,5'-Tetra-Me ether, di-Me ester
    • Inchi: 1S/C24H28O10/c1-29-13-7-11(8-14(30-2)21(13)25)17-18(20(24(28)34-6)19(17)23(27)33-5)12-9-15(31-3)22(26)16(10-12)32-4/h7-10,17-20,25-26H,1-6H3
    • InChI Key: RQDRFZLLQQJSQS-UHFFFAOYSA-N
    • SMILES: COC(C1C(C2C=C(OC)C(O)=C(OC)C=2)C(C2C=C(OC)C(O)=C(OC)C=2)C1C(OC)=O)=O
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